Cas no 551930-96-2 (2-{1-(4-Methoxyphenyl)sulfonyl-2-pyrrolidinyl}-1,3-benzothiazole)

2-{1-(4-Methoxyphenyl)sulfonyl-2-pyrrolidinyl}-1,3-benzothiazole is a specialized heterocyclic compound featuring a benzothiazole core linked to a pyrrolidine moiety via a sulfonyl bridge with a 4-methoxyphenyl substituent. This structure imparts unique electronic and steric properties, making it valuable in medicinal chemistry and materials science. The sulfonyl group enhances stability and reactivity, while the methoxy substitution offers tunable solubility and binding affinity. Its rigid framework is advantageous for designing enzyme inhibitors or optoelectronic materials. The compound’s well-defined synthetic pathway allows for high purity and scalability, supporting research in drug discovery and functional material development.
2-{1-(4-Methoxyphenyl)sulfonyl-2-pyrrolidinyl}-1,3-benzothiazole structure
551930-96-2 structure
Product Name:2-{1-(4-Methoxyphenyl)sulfonyl-2-pyrrolidinyl}-1,3-benzothiazole
CAS No:551930-96-2
MF:
MW:
CID:4654973
Update Time:2025-05-25

2-{1-(4-Methoxyphenyl)sulfonyl-2-pyrrolidinyl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 4-([2-(1,3-BENZOTHIAZOL-2-YL)-1-PYRROLIDINYL]SULFONYL)PHENYL METHYL ETHER
    • 2-(1-[(4-METHOXYPHENYL)SULFONYL]-2-PYRROLIDINYL)-1,3-BENZOTHIAZOLE
    • 2-[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]-1,3-benzothiazole
    • 2-{1-(4-Methoxyphenyl)sulfonyl-2-pyrrolidinyl}-1,3-benzothiazole

2-{1-(4-Methoxyphenyl)sulfonyl-2-pyrrolidinyl}-1,3-benzothiazole Pricemore >>

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Additional information on 2-{1-(4-Methoxyphenyl)sulfonyl-2-pyrrolidinyl}-1,3-benzothiazole

2-{1-(4-Methoxyphenyl)sulfonyl-2-pyrrolidinyl}-1,3-benzothiazole: A Comprehensive Overview

The compound with CAS No 551930-96-2, known as 2-{1-(4-Methoxyphenyl)sulfonyl-2-pyrrolidinyl}-1,3-benzothiazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiazole core with a sulfonyl-pyrrolidine moiety. The presence of the 4-methoxyphenyl group introduces additional complexity and functionality to the molecule, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive agents targeting specific cellular pathways. The benzothiazole moiety is well-documented for its ability to interact with biological systems, while the sulfonyl group enhances solubility and stability. This combination makes 2-{1-(4-Methoxyphenyl)sulfonyl-2-pyrrolidinyl}-1,3-benzothiazole a versatile building block for constructing bioactive molecules.

One of the most intriguing aspects of this compound is its ability to modulate enzyme activity. Researchers have demonstrated that it can inhibit key enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Furthermore, its unique electronic properties make it a candidate for use in advanced materials, such as organic semiconductors and optoelectronic devices.

The synthesis of 2-{1-(4-Methoxyphenyl)sulfonyl-2-pyrrolidinyl}-1,3-benzothiazole involves a multi-step process that requires precise control over reaction conditions. The use of microwave-assisted synthesis has been shown to significantly improve reaction efficiency and yield. This approach not only reduces production time but also minimizes the environmental impact associated with traditional synthetic methods.

In terms of structural characterization, modern analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into the molecular geometry of this compound. These studies have revealed that the molecule adopts a rigid conformation due to the planar nature of the benzothiazole ring and the constrained geometry of the pyrrolidine ring.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Quantum mechanical calculations have been employed to predict its electronic structure and reactivity under various conditions. These computational models have provided valuable insights into its potential interactions with biological targets and its suitability for use in different chemical systems.

Looking ahead, the development of novel derivatives of 2-{1-(4-Methoxyphenyl)sulfonyl-2-pyrrolidinyl}-1,3-benzothiazole holds great promise for expanding its applications in both therapeutic and material science domains. By modifying specific functional groups within the molecule, researchers can tailor its properties to suit diverse needs.

In conclusion, 2-{1-(4-Methoxyphenyl)sulfonyl-2-pyrrolidinyl}-1,3-benzothiazole represents a fascinating example of how advanced chemical synthesis and characterization techniques can lead to innovative compounds with wide-ranging applications. As research continues to uncover new facets of this molecule's potential, it is poised to play a pivotal role in driving future advancements in science and technology.

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